Cas no 2548993-82-2 (tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate)

• Product Name: tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate
• CAS No: 2548993-82-2
• MF: C₁₅H₁₈F₂N₄O₂
• MW: 324.325829982758
• CID: 5310670
• PubChem ID: 154854108
• Update Time: 2025-07-10

tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• AKOS040727715
• 2548993-82-2
• tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate
• F6782-4301

• Inchi： 1S/C15H18F2N4O2/c1-15(2,3)23-14(22)18-7-12-9-21(20-19-12)8-10-6-11(16)4-5-13(10)17/h4-6,9H,7-8H2,1-3H3,(H,18,22)
• InChI Key： LZQSNSCIVPTKTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CN1C=C(CNC(=O)OC(C)(C)C)N=N1)F

Computed Properties

• Exact Mass: 324.13978215g/mol
• Monoisotopic Mass: 324.13978215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69Ų

Additional information on tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate

Introduction to tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate (CAS No. 2548993-82-2)

Tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate (CAS No. 2548993-82-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a 1,2,3-triazole ring functionalized with a 2,5-difluorophenylmethyl moiety. These structural elements contribute to its potential biological activity and therapeutic applications.

The synthesis of tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate typically involves multistep processes, leveraging modern synthetic techniques such as click chemistry. The 1,3-dipolar cycloaddition reaction between azides and alkynes is a key step in the formation of the 1,2,3-triazole ring, which is known for its stability and bioisosteric properties. This synthetic approach not only ensures high yields but also allows for the introduction of various functional groups, enhancing the compound's versatility.

Recent studies have highlighted the potential of tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate in various biological contexts. One notable area of research is its activity as a modulator of protein-protein interactions (PPIs). PPIs are critical for numerous cellular processes, including signal transduction and gene regulation. By disrupting or stabilizing specific PPIs, this compound could potentially be used to treat diseases associated with aberrant protein interactions.

In addition to its role in PPI modulation, tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate has shown promise in the field of neurodegenerative diseases. Studies have demonstrated its ability to cross the blood-brain barrier (BBB), making it a candidate for central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific receptors or enzymes involved in neurodegeneration could lead to new therapeutic strategies.

The pharmacokinetic properties of tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate have also been extensively studied. Its solubility and stability are crucial factors that influence its bioavailability and efficacy. Research has shown that the tert-butyl carbamate group enhances the compound's solubility in aqueous environments while maintaining its lipophilicity. This balance is essential for optimal absorption and distribution within the body.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl N-({1-[(2,5-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate (CAS No. 2548993-82-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development and clinical trials. As research continues to advance our understanding of this compound's properties and potential uses, it holds significant promise for addressing unmet medical needs.